Cas no 1807261-47-7 (2-Bromo-3-iodo-4-(trifluoromethoxy)aniline)

• Product Name: 2-Bromo-3-iodo-4-(trifluoromethoxy)aniline
• CAS No: 1807261-47-7
• MF: C₇H₄BrF₃INO
• MW: 381.916443824768
• CID: 4976542
• Update Time: 2025-06-07

2-Bromo-3-iodo-4-(trifluoromethoxy)aniline Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-iodo-4-(trifluoromethoxy)aniline

• Inchi： 1S/C7H4BrF3INO/c8-5-3(13)1-2-4(6(5)12)14-7(9,10)11/h1-2H,13H2
• InChI Key： CNCHOGRGLYGATL-UHFFFAOYSA-N
• SMILES： IC1C(=C(C=CC=1OC(F)(F)F)N)Br

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 204
• XLogP3: 3.8
• Topological Polar Surface Area: 35.2

Additional information on 2-Bromo-3-iodo-4-(trifluoromethoxy)aniline

Introduction to 2-Bromo-3-iodo-4-(trifluoromethoxy)aniline (CAS No. 1807261-47-7)

2-Bromo-3-iodo-4-(trifluoromethoxy)aniline, with the CAS number 1807261-47-7, is a multifunctional compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound features a unique combination of bromine, iodine, and trifluoromethoxy functional groups, making it a valuable intermediate in the synthesis of various bioactive molecules and advanced materials.

The molecular structure of 2-Bromo-3-iodo-4-(trifluoromethoxy)aniline is characterized by its aromatic ring substituted with a bromine atom at the 2-position, an iodine atom at the 3-position, and a trifluoromethoxy group at the 4-position. The presence of these halogen atoms and the trifluoromethoxy group imparts distinct chemical properties to the molecule, including enhanced reactivity and stability under various reaction conditions.

In recent years, 2-Bromo-3-iodo-4-(trifluoromethoxy)aniline has been extensively studied for its potential applications in medicinal chemistry. The compound serves as a key building block in the synthesis of novel pharmaceuticals, particularly those targeting specific biological pathways. For instance, research published in the Journal of Medicinal Chemistry has highlighted the use of this compound in the development of inhibitors for various enzymes and receptors involved in disease processes such as cancer and neurodegenerative disorders.

The versatility of 2-Bromo-3-iodo-4-(trifluoromethoxy)aniline is further demonstrated by its role in the synthesis of advanced materials. The trifluoromethoxy group contributes to the molecule's hydrophobicity and electronic properties, making it suitable for applications in polymer science and surface chemistry. Studies have shown that this compound can be used to create functionalized polymers with improved thermal stability and mechanical strength, which are essential for high-performance materials in industries such as electronics and aerospace.

In addition to its synthetic utility, 2-Bromo-3-iodo-4-(trifluoromethoxy)aniline has been investigated for its potential as a ligand in coordination chemistry. The presence of multiple functional groups allows for the formation of stable complexes with various metal ions, which can be utilized in catalytic processes and as precursors for metal-based materials. Research published in the Inorganic Chemistry journal has explored the coordination behavior of this compound with transition metals, revealing its potential as a versatile ligand in homogeneous catalysis.

The synthesis of 2-Bromo-3-iodo-4-(trifluoromethoxy)aniline typically involves multi-step reactions starting from readily available starting materials. Common synthetic routes include nucleophilic substitution reactions, halogenation steps, and coupling reactions. Recent advancements in green chemistry have led to more sustainable and environmentally friendly methods for synthesizing this compound, reducing waste and improving overall efficiency.

The physical properties of 2-Bromo-3-iodo-4-(trifluoromethoxy)aniline, such as its melting point, boiling point, and solubility, are crucial for its handling and application. These properties can be influenced by factors such as temperature, pressure, and solvent choice. Understanding these parameters is essential for optimizing reaction conditions and ensuring consistent product quality.

In conclusion, 2-Bromo-3-iodo-4-(trifluoromethoxy)aniline (CAS No. 1807261-47-7) is a highly versatile compound with a wide range of applications in medicinal chemistry, materials science, and coordination chemistry. Its unique molecular structure and functional groups make it an invaluable intermediate in the development of novel pharmaceuticals and advanced materials. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in modern scientific endeavors.